Cas no 85108-59-4 (2-Propen-1-one, 1-(3-methyl-1,4-dioxido-2-quinoxalinyl)-3-phenyl-, (2E)-)

• Product Name: 2-Propen-1-one, 1-(3-methyl-1,4-dioxido-2-quinoxalinyl)-3-phenyl-, (2E)-
• CAS No: 85108-59-4
• MF: C₁₈H₁₄N₂O₃
• MW: 306.315364360809
• CID: 5524969
• Update Time: 2023-05-24

2-Propen-1-one, 1-(3-methyl-1,4-dioxido-2-quinoxalinyl)-3-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(3-methyl-1,4-dioxido-2-quinoxalinyl)-3-phenyl-, (2E)-

• Inchi： 1S/C18H14N2O3/c1-13-18(17(21)12-11-14-7-3-2-4-8-14)20(23)16-10-6-5-9-15(16)19(13)22/h2-12H,1H3/b12-11+
• InChI Key： IOKWXGMNRWVQHX-VAWYXSNFSA-N
• SMILES： C(C1=C(C)[N+]([O-])=C2C(=[N+]1[O-])C=CC=C2)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Melting Point: 172-173 °C(Solv: chloroform (67-66-3); ethanol (64-17-5))
• Boiling Point: 576.9±60.0 °C(Predicted)
• pka: 1.62±0.30(Predicted)